An In-depth Technical Guide on the Core Mechanism of Action of SAGE-718, a Positive Allosteric Modulator of the NMDA Receptor
An In-depth Technical Guide on the Core Mechanism of Action of SAGE-718, a Positive Allosteric Modulator of the NMDA Receptor
Disclaimer: "NMDA receptor modulator 8" is not a publicly recognized scientific designation. This guide will focus on a well-characterized N-methyl-D-aspartate (NMDA) receptor positive allosteric modulator, SAGE-718 (dalzanemdor) , to provide a representative and data-rich overview of this class of compounds.
Audience: Researchers, scientists, and drug development professionals.
Executive Summary
SAGE-718 is an investigational neuroactive steroid and a positive allosteric modulator (PAM) of the NMDA receptor.[1][2] It is a synthetic analog of the endogenous cholesterol metabolite 24(S)-hydroxycholesterol (24S-HC), which also modulates NMDA receptor activity.[3][4][5] SAGE-718 is designed to enhance NMDA receptor function in conditions where hypofunction is implicated, such as in certain neurodegenerative and psychiatric disorders.[1][5] Its mechanism of action involves potentiating NMDA receptor currents by increasing the channel's open probability, thereby amplifying the physiological signaling initiated by the binding of glutamate (B1630785) and a co-agonist (glycine or D-serine).[1][6] Preclinical studies have demonstrated its ability to potentiate various NMDA receptor subtypes and rescue cognitive and behavioral deficits in models of NMDA receptor hypofunction.[1][7]
Core Mechanism of Action
The primary mechanism of action of SAGE-718 is the positive allosteric modulation of NMDA receptors. Unlike orthosteric agonists that directly activate the receptor by binding to the glutamate or co-agonist sites, SAGE-718 binds to a distinct, allosteric site. This binding event does not open the channel directly but rather enhances the receptor's response to its endogenous ligands.
Key aspects of its mechanism include:
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Increased Channel Open Probability: SAGE-718 increases the likelihood that the NMDA receptor channel will open when glutamate and a co-agonist are bound.[1] This was demonstrated in preclinical studies where SAGE-718 increased the rate of unblocking of the NMDA receptor open-channel blocker ketamine.[1][6]
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Potentiation of Agonist-Evoked Currents: SAGE-718 enhances the amplitude of NMDA receptor-mediated excitatory postsynaptic potentials (EPSPs) without affecting the decay kinetics.[1][6] This suggests a primary effect on channel opening rather than on the duration of the synaptic event.
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Equipotency Across Major GluN2 Subunits: SAGE-718 potentiates NMDA receptors containing GluN1 paired with any of the GluN2A-D subunits with similar potency.[1][6] This broad activity profile distinguishes it from subunit-selective modulators.
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Modulation of Co-agonist Potency: Studies have shown that SAGE-718 increases the potency of the NMDA receptor co-agonists glutamate, glycine (B1666218), and D-serine.[7] This indicates that in the presence of SAGE-718, lower concentrations of these endogenous ligands are required to elicit a receptor response.
The following diagram illustrates the proposed mechanism of SAGE-718 at the NMDA receptor.
Quantitative Data Summary
The following tables summarize key quantitative data from preclinical and clinical evaluations of SAGE-718.
Table 1: Preclinical In Vitro Potency
| Parameter | Receptor Subtype | Value | Experimental System |
|---|---|---|---|
| Potentiation | GluN1/GluN2A-D | Equipotent across subtypes[1][6] | Oocyte/HEK cell recordings |
| Effect on EPSP | Striatal Medium Spiny Neurons | Increased amplitude, no change in decay[1][6] | Brain slice recordings |
| Co-agonist Potency Shift | GluN1/GluN2A | Increased potency for Glutamate, Glycine, D-Serine[7] | Oocyte recordings |
Table 2: Clinical Trial Dosage and Observations
| Study | Population | Dose | Key Observation |
|---|---|---|---|
| Phase 1 | Healthy Volunteers | 0.35, 0.75, 1.5, or 3.0 mg (SAD) | Generally well-tolerated, demonstrated CNS activity[5] |
| LUMINARY (Phase 2) | Alzheimer's Disease (MCI/Mild Dementia) | 3 mg daily for 14 days[3][4] | Statistically significant improvement in MoCA scores[8] |
| PRECEDENT (Phase 2) | Parkinson's Disease (MCI) | Not specified | Failed to outperform placebo, development for PD halted[9] |
| DIMENSION (Phase 2) | Huntington's Disease | Not specified | Failed to meet primary and secondary endpoints[8] |
Key Experimental Protocols
The characterization of SAGE-718's mechanism of action has relied on several key experimental methodologies.
Two-Electrode Voltage-Clamp (TEVC) in Xenopus Oocytes
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Objective: To determine the potency and efficacy of SAGE-718 on specific, heterologously expressed NMDA receptor subtypes.
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Methodology:
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cRNA Injection: Synthesized cRNA encoding for human NMDA receptor subunits (e.g., GluN1 and a specific GluN2 subunit) are injected into Xenopus laevis oocytes.
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Incubation: Oocytes are incubated for 2-5 days to allow for receptor expression on the cell membrane.
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Electrophysiological Recording: An oocyte is placed in a recording chamber and impaled with two microelectrodes (one for voltage clamping, one for current recording).
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Agonist Application: A solution containing a fixed, sub-saturating concentration of glutamate and a saturating concentration of glycine is perfused to elicit a baseline NMDA current.
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Modulator Application: SAGE-718 at varying concentrations is co-applied with the agonists to determine its effect on the current amplitude. The potentiation is calculated as the percentage increase over the baseline current.
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Whole-Cell Patch-Clamp in Cultured Neurons or HEK Cells
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Objective: To measure the effect of SAGE-718 on NMDA receptor currents in a mammalian cell environment.
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Methodology:
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Cell Culture: HEK293 cells stably expressing NMDA receptor subunits or primary neurons (e.g., hippocampal, cortical) are cultured on coverslips.
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Recording: A glass micropipette filled with an internal solution forms a high-resistance seal with the cell membrane. The membrane patch is then ruptured to gain electrical access to the cell's interior (whole-cell configuration).
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Voltage Clamp: The cell's membrane potential is held at a constant voltage (e.g., -60 mV) to record the ion flow through the channels.
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Drug Application: A rapid perfusion system is used to apply agonists (glutamate/glycine) with and without SAGE-718 to the recorded cell. This allows for the measurement of changes in current amplitude, activation, and deactivation kinetics.
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In Vivo Electrophysiology (EEG) and Ketamine Challenge
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Objective: To demonstrate target engagement in a living system by measuring SAGE-718's ability to counteract the effects of an NMDA receptor antagonist.[10]
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Methodology:
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Animal/Human Subject Preparation: Electrodes are placed on the scalp to record electroencephalogram (EEG) activity.
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Baseline Recording: Baseline brain activity, particularly gamma frequency band power, is recorded.
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SAGE-718/Placebo Administration: Subjects are administered an oral dose of SAGE-718 or a placebo.
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Ketamine Challenge: After a suitable absorption period, a low dose of the NMDA receptor channel blocker ketamine is administered. Ketamine is known to increase gamma frequency band power.[1]
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Post-Challenge Recording: EEG is continuously recorded. The rate of return to baseline gamma power is measured. SAGE-718 was shown to accelerate the recovery from the ketamine-evoked increase in gamma power, consistent with its action of increasing channel open probability and facilitating the displacement of the channel blocker.[1][6]
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The diagram below outlines a typical experimental workflow for characterizing an NMDA receptor PAM.
Downstream Signaling Pathways
Activation of NMDA receptors and the subsequent influx of Ca²⁺ ions trigger a cascade of intracellular signaling pathways crucial for synaptic plasticity, learning, and memory.[11][12] By enhancing Ca²⁺ influx, SAGE-718 is hypothesized to positively modulate these downstream pathways.
Key pro-survival and plasticity-related pathways include:
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Ca²⁺/Calmodulin-Dependent Protein Kinase II (CaMKII): A key enzyme activated by Ca²⁺ that plays a critical role in the induction of long-term potentiation (LTP).
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Ras-ERK Pathway: The influx of Ca²⁺ can lead to the activation of the Ras-ERK (extracellular signal-regulated kinase) signaling cascade, which ultimately leads to the phosphorylation of the transcription factor CREB.[11]
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CREB (cAMP Response Element-Binding Protein): Phosphorylated CREB promotes the transcription of genes involved in neuronal survival, growth, and synaptic plasticity.[11] Synaptic NMDA receptors, particularly those containing the GluN2A subunit, are strongly linked to the activation of pro-survival CREB signaling.[11]
Conversely, excessive activation of extrasynaptic NMDA receptors is linked to cell death pathways.[13] As a PAM, SAGE-718 is thought to preferentially enhance synaptic NMDA receptor activity, which is driven by transient, high concentrations of glutamate, potentially avoiding the over-activation of extrasynaptic receptors associated with excitotoxicity.[3]
The following diagram illustrates the major downstream signaling cascades influenced by synaptic NMDA receptor activation.
Conclusion
SAGE-718 (dalzanemdor) is a positive allosteric modulator that enhances the function of NMDA receptors by increasing their channel open probability in the presence of endogenous agonists.[1] Its mechanism, characterized by equipotent modulation of GluN2A-D containing receptors and the potentiation of synaptic currents, makes it a tool for restoring function in conditions of NMDA receptor hypofunction.[1][6] While it showed early promise in some clinical studies for Alzheimer's disease, it has not met primary endpoints in trials for Huntington's and Parkinson's diseases, highlighting the complexities of treating cognitive impairment in these disorders.[8][9] The detailed understanding of its mechanism of action, however, remains valuable for the continued development of NMDA receptor modulators as potential therapeutics for CNS disorders.
References
- 1. Pharmacological characterization of SAGE-718, a novel positive allosteric modulator of N-methyl-d-aspartate receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. Dalzanemdor - Wikipedia [en.wikipedia.org]
- 3. alzdiscovery.org [alzdiscovery.org]
- 4. alzforum.org [alzforum.org]
- 5. SAGE-718: A first in class oxysterol-based NMDA receptor positive allosteric modulator for the potential treatment of Huntington’s disease - American Chemical Society [acs.digitellinc.com]
- 6. researchgate.net [researchgate.net]
- 7. researchgate.net [researchgate.net]
- 8. neurologylive.com [neurologylive.com]
- 9. parkinsonsnewstoday.com [parkinsonsnewstoday.com]
- 10. investor.sagerx.com [investor.sagerx.com]
- 11. mdpi.com [mdpi.com]
- 12. Physiology, NMDA Receptor - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
- 13. scispace.com [scispace.com]
